Cas no 39499-16-6 (6-Methoxy-1-(trifluoromethyl)naphthalene)

• Product Name: 6-Methoxy-1-(trifluoromethyl)naphthalene
• CAS No: 39499-16-6
• MF: C₁₂H₉F₃O
• MW: 226.194473981857
• CID: 4935986
• Update Time: 2025-04-23

6-Methoxy-1-(trifluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-1-(trifluoromethyl)naphthalene
• 6-Methoxy-1-(trifluoromethyl)naphthalene

• Inchi： 1S/C12H9F3O/c1-16-9-5-6-10-8(7-9)3-2-4-11(10)12(13,14)15/h2-7H,1H3
• InChI Key： QKIFOHOSISOFQJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=C(C=CC2=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 6-Methoxy-1-(trifluoromethyl)naphthalene

6-Methoxy-1-(trifluoromethyl)naphthalene (CAS No. 39499-16-6): Properties, Applications, and Market Insights

6-Methoxy-1-(trifluoromethyl)naphthalene (CAS No. 39499-16-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This naphthalene derivative features a methoxy group at the 6-position and a trifluoromethyl group at the 1-position, creating unique electronic and steric properties that make it valuable for various applications.

The compound's molecular formula is C₁₂H₉F₃O, with a molecular weight of 226.19 g/mol. Its structural features combine the aromatic stability of naphthalene derivatives with the electron-withdrawing effects of the trifluoromethyl group, making it particularly interesting for researchers studying fluorinated organic compounds and their applications.

One of the most significant applications of 6-Methoxy-1-(trifluoromethyl)naphthalene is in pharmaceutical research. The presence of both methoxy and trifluoromethyl groups makes this compound a valuable building block for drug discovery, particularly in the development of small molecule therapeutics. Researchers are investigating its potential as an intermediate in the synthesis of compounds targeting neurological disorders and inflammatory conditions, areas that represent current pharmaceutical research trends.

In material science, 6-Methoxy-1-(trifluoromethyl)naphthalene has shown promise in the development of advanced organic materials. Its unique electronic properties make it suitable for applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics. The compound's ability to influence charge transport properties is particularly valuable in these applications, aligning with the growing demand for sustainable energy solutions.

The synthesis of 6-Methoxy-1-(trifluoromethyl)naphthalene typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Common synthetic routes may involve electrophilic aromatic substitution reactions on naphthalene precursors, followed by selective functionalization. The purity of the final product is crucial, especially for pharmaceutical applications, where even minor impurities can significantly impact biological activity.

From a commercial perspective, the demand for 6-Methoxy-1-(trifluoromethyl)naphthalene has been steadily increasing, driven by its applications in drug discovery and material science. The compound is typically supplied by specialty chemical manufacturers who cater to the research and development needs of pharmaceutical companies and academic institutions. Current market analysis suggests that the global market for such specialized fluorinated aromatic compounds is expected to grow at a compound annual growth rate (CAGR) of 5-7% over the next five years.

Researchers working with 6-Methoxy-1-(trifluoromethyl)naphthalene should be aware of its physical and chemical properties. The compound is typically a solid at room temperature, with specific solubility characteristics in common organic solvents. Its stability under various conditions makes it suitable for diverse applications, though proper storage conditions (typically cool and dry environments) are recommended to maintain its integrity over extended periods.

Recent scientific literature has highlighted several innovative applications of 6-Methoxy-1-(trifluoromethyl)naphthalene derivatives. One particularly interesting development involves its use as a core structure in the design of fluorescent probes for biological imaging. The compound's aromatic system, when appropriately functionalized, can serve as an excellent fluorophore, addressing the growing need for bioimaging tools in medical research.

Quality control is paramount when working with 6-Methoxy-1-(trifluoromethyl)naphthalene, especially for pharmaceutical applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify the compound's identity and purity. These analytical methods ensure that the material meets the stringent requirements of modern drug development processes.

The environmental and safety profile of 6-Methoxy-1-(trifluoromethyl)naphthalene is an important consideration for researchers and manufacturers. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling this compound. This includes using appropriate personal protective equipment and working in well-ventilated areas, reflecting the broader laboratory safety trends in chemical research.

Looking to the future, 6-Methoxy-1-(trifluoromethyl)naphthalene is likely to play an increasingly important role in several cutting-edge research areas. Its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents, continue to expand. Additionally, its utility in material science innovations, especially in the field of organic electronics, positions it as a compound of significant interest for years to come.

For researchers seeking to purchase 6-Methoxy-1-(trifluoromethyl)naphthalene, it's important to source the material from reputable suppliers who can provide comprehensive analytical data and documentation. The compound is typically available in research quantities, with pricing that reflects its specialized nature and the complexity of its synthesis. As with many fine chemicals, the cost can vary depending on purity requirements and order volume.

In conclusion, 6-Methoxy-1-(trifluoromethyl)naphthalene (CAS No. 39499-16-6) represents an important building block in modern chemical research. Its unique combination of structural features makes it valuable across multiple disciplines, from pharmaceutical development to advanced material design. As research in these areas continues to advance, the significance of this and related naphthalene derivatives is likely to grow, offering exciting opportunities for scientific discovery and technological innovation.